Cas no 1869749-85-8 (3-[2-(1-Methoxycyclobutyl)ethoxy]azetidine)

• Product Name: 3-[2-(1-Methoxycyclobutyl)ethoxy]azetidine
• CAS No: 1869749-85-8
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6268511
• PubChem ID: 165499839
• Update Time: 2025-06-13

3-[2-(1-Methoxycyclobutyl)ethoxy]azetidine Chemical and Physical Properties

Names and Identifiers

• 1869749-85-8
• 3-[2-(1-methoxycyclobutyl)ethoxy]azetidine
• EN300-1146322
• 3-[2-(1-Methoxycyclobutyl)ethoxy]azetidine

• Inchi： 1S/C10H19NO2/c1-12-10(3-2-4-10)5-6-13-9-7-11-8-9/h9,11H,2-8H2,1H3
• InChI Key： VPAXJWZQZTZTTI-UHFFFAOYSA-N
• SMILES： O(C)C1(CCOC2CNC2)CCC1

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-[2-(1-Methoxycyclobutyl)ethoxy]azetidine

Comprehensive Overview of 3-[2-(1-Methoxycyclobutyl)ethoxy]azetidine (CAS No. 1869749-85-8)

3-[2-(1-Methoxycyclobutyl)ethoxy]azetidine (CAS No. 1869749-85-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features an azetidine ring, a four-membered nitrogen-containing heterocycle, which is increasingly studied for its potential in drug discovery. The presence of a methoxycyclobutyl group further enhances its versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for azetidine derivatives has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in compounds like 3-[2-(1-Methoxycyclobutyl)ethoxy]azetidine due to their potential as building blocks for novel therapeutics. The methoxycyclobutyl moiety, in particular, is known to influence pharmacokinetic properties, such as metabolic stability and bioavailability, which are critical factors in drug development.

The synthesis of CAS No. 1869749-85-8 involves sophisticated organic transformations, including cyclization and etherification reactions. These processes are optimized to achieve high yields and purity, ensuring the compound meets the stringent requirements of pharmaceutical applications. The growing interest in small-molecule drugs has further highlighted the importance of such intermediates in modern drug discovery pipelines.

One of the key trends in the pharmaceutical industry is the exploration of saturated heterocycles, such as azetidines, to replace traditional aromatic rings. This shift is motivated by the need for molecules with improved safety profiles and reduced off-target effects. 3-[2-(1-Methoxycyclobutyl)ethoxy]azetidine exemplifies this trend, offering a promising scaffold for designing next-generation therapeutics.

From a commercial perspective, CAS No. 1869749-85-8 is supplied by several specialty chemical manufacturers, catering to the needs of research institutions and pharmaceutical companies. The compound is typically available in milligram to kilogram quantities, with strict quality control measures in place to ensure consistency. Its storage and handling require standard laboratory conditions, emphasizing its stability under ambient environments.

In addition to its pharmaceutical applications, 3-[2-(1-Methoxycyclobutyl)ethoxy]azetidine is also explored in material science. The compound's unique structure lends itself to the development of advanced polymers and coatings, where its rigid yet flexible framework can enhance material properties. This dual applicability underscores its value across multiple scientific disciplines.

As the scientific community continues to investigate azetidine-based compounds, the relevance of CAS No. 1869749-85-8 is expected to grow. Its potential in addressing unmet medical needs, coupled with its versatility in synthetic chemistry, positions it as a compound of significant interest. Future research may uncover additional applications, further solidifying its role in innovation.

For researchers and industry professionals seeking reliable information on 3-[2-(1-Methoxycyclobutyl)ethoxy]azetidine, it is essential to consult peer-reviewed literature and reputable suppliers. The compound's specifications, including purity, solubility, and spectral data, are critical for ensuring successful experimental outcomes. As the field evolves, staying updated on the latest advancements will be key to leveraging its full potential.